Lipophilicity Advantage Over Non-Cyclopropyl Analog
The target compound exhibits a calculated LogP of 2.28, representing a 1.19 log unit increase (approx. 15.5× higher octanol/water partition coefficient) compared to the non-cyclopropyl analog 2-(4-methoxyphenyl)-3-oxopropanenitrile (LogP 1.09) . The molecular weight increases from 175.18 to 215.25 g/mol (ΔMW = 40.07) upon introduction of the cyclopropyl ketone, consistent with the addition of C3H4O . This lipophilicity shift is attributed to the hydrophobic cyclopropyl ring and the additional ketone, which together reduce hydrogen-bonding capacity per unit mass and increase membrane partitioning potential [1]. The cyclopropyl group is also known to confer metabolic stability by blocking CYP450-mediated oxidation at benzylic positions, a benefit absent in the non-cyclopropyl analog [1].
| Evidence Dimension | Octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 2.28 (calculated, vendor-reported) |
| Comparator Or Baseline | 2-(4-Methoxyphenyl)-3-oxopropanenitrile (CAS 35070-82-7), LogP = 1.09 (calculated, vendor-reported) |
| Quantified Difference | ΔLogP = +1.19 (approx. 15.5× higher lipophilicity); ΔMW = +40.07 g/mol |
| Conditions | Computed LogP values as reported on vendor technical datasheets; target compound from Leyan, comparator from Fluorochem |
Why This Matters
Higher lipophilicity directly impacts compound partitioning, membrane permeability, and the design of downstream analogs; using the non-cyclopropyl version would yield erroneously lower LogP predictions and misguide lead optimization.
- [1] Talele, T. T. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J. Med. Chem. 2016, 59, 8712–8756. View Source
